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Compound of Interest

Compound Name: Hsd17B13-IN-72

Cat. No.: B12371064 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of Hsd17B13-IN-72 in Dimethyl Sulfoxide (DMSO). Hsd17B13-IN-72 is a

potent inhibitor of 17-beta-hydroxysteroid dehydrogenase 13 (HSD17B13), a lipid droplet-

associated enzyme primarily expressed in the liver.[1] HSD17B13 is a key therapeutic target in

the study of liver diseases such as non-alcoholic fatty liver disease (NAFLD) and non-alcoholic

steatohepatitis (NASH).[2] Accurate preparation of stock solutions is critical for ensuring

reproducible results in downstream cellular and biochemical assays.

Physicochemical Properties
A summary of the key properties of Hsd17B13-IN-72 is presented below. This data is essential

for accurate calculations and proper handling of the compound.
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Property Value Reference

Compound Name Hsd17B13-IN-72 [3]

Molecular Weight 475.58 g/mol [3]

Molecular Formula C₂₅H₂₁N₃O₃S₂ [3]

CAS Number 3004661-16-6 [3]

Reported IC₅₀ < 0.1 μM for estradiol [3]

Appearance
Crystalline solid (Appearance

may vary by batch)
-

Solvent Dimethyl Sulfoxide (DMSO) -

HSD17B13 Signaling and Inhibition Context
The enzyme HSD17B13 is localized to the surface of lipid droplets within hepatocytes.[2][4] It is

involved in hepatic lipid metabolism, and its inhibition is a therapeutic strategy for mitigating the

progression of chronic liver diseases. Hsd17B13-IN-72 acts by directly inhibiting the enzymatic

activity of HSD17B13.
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Figure 1. Inhibition of HSD17B13 by Hsd17B13-IN-72.

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of Hsd17B13-IN-72 in DMSO.

Materials and Equipment
Hsd17B13-IN-72 solid compound
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, nuclease-free tips

Vortex mixer

Water bath sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for Hsd17B13-IN-72 and DMSO before handling.

Stock Solution Calculation
The following formula is used to determine the required mass of the compound for a desired

concentration and volume:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]

/ 1000

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM x 1 mL x 475.58 g/mol / 1000

Mass (mg) = 4.756 mg

Step-by-Step Preparation Procedure
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Aliquot Compound: Carefully weigh out the calculated amount (e.g., 4.756 mg) of

Hsd17B13-IN-72 powder using an analytical balance and place it into a sterile

microcentrifuge tube or vial.

Add Solvent: Add the desired volume of DMSO (e.g., 1 mL) to the vial containing the

compound.

Dissolve: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensure Complete Dissolution: Visually inspect the solution against a light source to ensure

no solid particles remain. If precipitation or cloudiness is observed, gently warm the solution

to 37°C for 5-10 minutes and/or sonicate in a water bath until the solution is clear.

Storage: Once fully dissolved, the stock solution is ready for use or storage.

Stock Solution Preparation Workflow
The following diagram outlines the logical flow of the preparation protocol.
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Figure 2. Workflow for preparing Hsd17B13-IN-72 stock solution.

Data Presentation: Molarity Calculations
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This table provides pre-calculated mass and volume values for preparing stock solutions of

various concentrations.

Desired
Stock\nConcentrati
on

Mass of Hsd17B13-
IN-72\nfor 1 mL of
DMSO

Mass of Hsd17B13-
IN-72\nfor 5 mL of
DMSO

Volume of
DMSO\nto add to 1
mg

1 mM 0.476 mg 2.378 mg 2.103 mL

5 mM 2.378 mg 11.890 mg 0.421 mL

10 mM 4.756 mg 23.780 mg 0.210 mL

20 mM 9.512 mg 47.560 mg 0.105 mL

50 mM 23.780 mg 118.900 mg 0.042 mL

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the inhibitor. Based on

recommendations for similar compounds, the following storage conditions are advised.[5]

Short-Term Storage (1-4 weeks): Store aliquots at -20°C.

Long-Term Storage (up to 6 months): For maximum stability, store aliquots at -80°C.[5]

Handling: Avoid repeated freeze-thaw cycles. It is best practice to create single-use aliquots

to maintain the quality of the stock solution over time. Before use, thaw the aliquot at room

temperature and centrifuge briefly to collect the solution at the bottom of the vial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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